Cas no 1784013-97-3 (1-amino-4-(morpholin-4-yl)butan-2-one)

• Product Name: 1-amino-4-(morpholin-4-yl)butan-2-one
• CAS No: 1784013-97-3
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5819269
• PubChem ID: 82411841
• Update Time: 2024-01-12

1-amino-4-(morpholin-4-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(morpholin-4-yl)butan-2-one
• 1784013-97-3
• EN300-1783244

• Inchi： 1S/C8H16N2O2/c9-7-8(11)1-2-10-3-5-12-6-4-10/h1-7,9H2
• InChI Key： MBKNNUITENQDCM-UHFFFAOYSA-N
• SMILES： O1CCN(CCC(CN)=O)CC1

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines